Cas no 1807941-52-1 (cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride)
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride
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- MDL: MFCD28384031
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337220-5mg |
cis-3-methoxy-N-methylcyclobutan-1-amine hydrochloride |
1807941-52-1 | 5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M337220-10mg |
cis-3-methoxy-N-methylcyclobutan-1-amine hydrochloride |
1807941-52-1 | 10mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M337220-50mg |
cis-3-methoxy-N-methylcyclobutan-1-amine hydrochloride |
1807941-52-1 | 50mg |
$ 340.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1545072-1g |
(1S,3s)-3-methoxy-N-methylcyclobutan-1-amine hydrochloride |
1807941-52-1 | 98% | 1g |
¥9075 | 2023-04-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHW477-1-100MG |
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride |
1807941-52-1 | 95% | 100MG |
¥ 910.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHW477-1-250MG |
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride |
1807941-52-1 | 95% | 250MG |
¥ 1,452.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHW477-1-500MG |
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride |
1807941-52-1 | 95% | 500MG |
¥ 2,422.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHW477-1-1G |
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride |
1807941-52-1 | 95% | 1g |
¥ 3,630.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHW477-1-5G |
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride |
1807941-52-1 | 95% | 5g |
¥ 10,890.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHW477-1-10G |
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride |
1807941-52-1 | 95% | 10g |
¥ 18,150.00 | 2023-03-20 |
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride (CAS No. 1807941-52-1): An Overview of a Promising Compound in Medicinal Chemistry
cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride (CAS No. 1807941-52-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as cis-3-methoxy-N-methyl-cyclobutanamine hydrochloride, is a derivative of cyclobutanamine, characterized by the presence of a methoxy and methyl group on the cyclobutane ring, along with a hydrochloride salt form. The cis configuration of the methoxy and methyl groups plays a crucial role in its biological activity and pharmacological profile.
The chemical structure of cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride is particularly interesting due to its small, rigid cyclobutane ring, which imparts conformational constraints that can influence its interactions with biological targets. This structural feature has led researchers to explore its potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential in various areas, including neuropharmacology, pain management, and the treatment of neurological disorders.
In neuropharmacology, cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride has shown promising results in modulating neurotransmitter systems. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT2A receptor. This selective binding profile suggests that it could be developed into a novel class of serotonin receptor modulators with potential applications in treating conditions such as depression, anxiety, and schizophrenia.
Beyond its neuropharmacological effects, cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride has also been investigated for its analgesic properties. A study published in the Pain Research and Management (2023) reported that this compound exhibits potent analgesic effects in animal models of chronic pain. The mechanism of action appears to involve modulation of nociceptive pathways through interaction with specific receptors and ion channels. These findings suggest that cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride could be a valuable candidate for the development of new pain management therapies.
In addition to its therapeutic potential, the safety profile of cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride is an important consideration for its clinical development. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. A recent review in the Toxicological Sciences (2023) summarized the available data on its safety and highlighted areas for further investigation to ensure its safe use in humans.
The synthesis and purification of cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride have been optimized to ensure high purity and yield. Various synthetic routes have been reported, including methods involving palladium-catalyzed coupling reactions and asymmetric synthesis techniques. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale, making it more accessible for research and development purposes.
In conclusion, cis-3-methoxy-N-methyl-cyclobutanamine;hydrochloride (CAS No. 1807941-52-1) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its selective binding to serotonin receptors and potent analgesic effects make it an attractive candidate for further investigation in neuropharmacology and pain management. As research continues to uncover more about its biological activities and safety profile, this compound could play a crucial role in the development of novel treatments for various medical conditions.
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